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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

An In-depth Technical Guide to the Core of Amberlite™ SRI1L Na

For researchers, scientists, and professionals in drug development, a thorough understanding
of the materials used in purification and manufacturing processes is paramount. This guide
provides a detailed examination of the core characteristics of Amberlite™ SR1L Na, a widely
used strong acid cation exchange resin. We will delve into its fundamental matrix composition
and the nature of its functional group, supported by key quantitative data and visual
representations to elucidate its structure and mechanism of action.

Core Composition: Matrix and Functional Group

Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin. Its performance is
defined by two primary components: its polymeric matrix and the functional groups attached to
it.

Polymeric Matrix

The resin is built on a robust and stable styrene-divinylbenzene copolymer backbone.[1] This
structure is created through the copolymerization of styrene and divinylbenzene (DVB). In this
polymer, styrene provides the main linear chains, while DVB acts as a cross-linking agent,
creating a three-dimensional network. This cross-linked structure is what gives the resin its
insolubility and physical durability. The matrix of Amberlite™ SR1L Na is of a gel type, which
means it is a microporous structure that swells when hydrated, allowing ions to diffuse through
the polymer matrix to the exchange sites.[1]
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Functional Group

The active component of the resin is the sulfonic acid (-SOsH) functional group.[1] These
groups are chemically bonded to the styrene-divinylbenzene matrix. The sulfonic acid group is
a strong acid, meaning it is highly ionized across a wide pH range (0-14).[1] This characteristic
ensures consistent performance in various chemical environments. For most applications, the
resin is supplied in the sodium (Na*) ionic form.[1] The negatively charged sulfonate groups (-
SOs7) are fixed to the polymer backbone, while the mobile Na* counter-ions are available for
exchange with other cations in the surrounding solution.[1]

Physicochemical Properties

The physical and chemical properties of Amberlite™ SR1L Na are tightly controlled to ensure
reliable and reproducible performance. The key specifications are summarized in the table

below.
Property Value
Matrix Gel, Styrene-divinylbenzene copolymer
Functional Group Sulfonic acid
lonic Form as Shipped Na*
Total Exchange Capacity =>1.90 eq/L
Water Retention Capacity 41 — 49%
Particle Diameter 600 — 800 um
Particle Size (< 300 pm) <2.0%
Particle Size (> 1180 pm) <2.0%
Shipping Weight 808 g/L
Molecular Formula (C10H10)x.(CsHsO3S)x.xNa

Data sourced from multiple references.[1][2][3]

Visualizing the Core: Structure and Mechanism
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To better understand the composition and function of Amberlite™ SR1L Na, the following
diagrams illustrate its chemical structure and the fundamental ion exchange process.

Caption: Structure of Amberlite™ SR1L Na.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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